Cas no 1217501-11-5 (5-Acetamido-2-(aminomethyl)phenylboronic acid)

5-Acetamido-2-(aminomethyl)phenylboronic acid structure
1217501-11-5 structure
Product Name:5-Acetamido-2-(aminomethyl)phenylboronic acid
CAS No:1217501-11-5
MF:C9H13BN2O3
MW:208.022122144699
CID:856276
Update Time:2023-08-03

5-Acetamido-2-(aminomethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Acetamido-2-(aminomethyl)phenylboronic acid
    • [5-acetamido-2-(aminomethyl)phenyl]boronic acid
    • Inchi: 1S/C9H13BN2O3/c1-6(13)12-8-3-2-7(5-11)9(4-8)10(14)15/h2-4,14-15H,5,11H2,1H3,(H,12,13)
    • InChI Key: QSUKABUJQUNBKZ-UHFFFAOYSA-N
    • SMILES: OB(C1C=C(C=CC=1CN)NC(C)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Topological Polar Surface Area: 95.6
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